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L-Idose-13C-1 is a carbon-13 isotopically labeled form of a rare hexose. Its primary application is as a tracer

in metabolic studies and biochemical pathway analysis [1]. Although direct protocols for its use in C-

glycosylation are sparse, its non-labeled analogue has been used to create chemical probes.

A key study utilized 6-Azido-6-deoxy-L-idose (a derivative of L-idose) as a hetero-bifunctional spacer [2].

In this approach:

The hemiacetal group (equivalent to an aldehyde) at one end reacts with nucleophiles like amino
groups.

The azido group at the other terminus undergoes a bio-orthogonal Huisgen [3+2] cycloaddition with
an alkyne.

This spacer was successfully employed in the C-glycosylation of epigallocatechin gallate (EGCG)
to create an azido-containing derivative. The resulting C-idosyl EGCG maintained cytotoxicity against

U266 cells comparable to unmodified EGCG, suggesting its potential as a chemical probe for
studying EGCG's biological functions [2].

The higher reactivity of the L-idose derivative compared to its glucose counterpart is attributed to a larger

population of its acyclic forms, which are more susceptible to electrophilic addition reactions [2].

Experimental Workflow for C-Glycosylation with an L-
Idose Derivative
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The diagram below outlines the general workflow for a C-glycosylation reaction using a 6-azido-L-idose

derivative, based on the methodology from the application note [2].
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Synthesis of L-Idose-13C-1
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A common synthetic route starts from a commercially available D-glucose derivative and involves an

inversion of configuration at the C-5 carbon to produce the L-ido form. The table below summarizes two

established methods for synthesizing L-idose and its carbon-13 labeled analogs.

Starting Material Key Steps Key Intermediate
Reported
Yield

Reference

1,2:5,6-di-O-

isopropylidene-α-D-
glucofuranose

Epimerization,

formation of L-ido
epoxide, intramolecular

glycosylation

1,6-anhydro-β-L-

idopyranose

Not specified [3]

1,2-O-isopropylidene-

α-D-xylo-pentodialdo-
1,4-furanose

Addition of potassium-

13C-cyanide, reduction
with H₂/Pd-BaSO₄

1,2-O-

isopropylidene-β-L-
ido-hexodialdo-1,4-

furanose

L-ido

cyanohydrin:
35%

[1]

Practical Considerations and Safety

Regioselective Protection: The synthesis of well-defined L-idose derivatives often requires
regioselective protection and deprotection of its hydroxyl groups. Techniques using dibutyltin
oxide have been successfully employed to selectively protect trans-diaxial 1,2-diols in similar iduronic
acid derivatives [1].

Orthogonal Protecting Groups: Implementing a strategy of orthogonal protecting groups (e.g., tert-
butyldiphenylsilyl, benzoyl, levulinoyl) is crucial for complex oligosaccharide synthesis, as it allows for

specific manipulations at different stages of the reaction sequence [1].
General Safety: While specific safety data for L-Idose-13C-1 is not provided, standard laboratory

practices for handling fine chemicals should be followed. This includes the use of personal protective
equipment (PPE) and working in a well-ventilated area.

Proposed Research Applications

Given the information available, you could explore these research directions:

Probe Development: Adapt the 6-azido spacer protocol to synthesize new C-glycosyl chemical
probes from bioactive molecules other than EGCG.
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Metabolic Tracing: Utilize the carbon-13 label of L-Idose-13C-1 to track the incorporation and fate of

this rare sugar in biological systems or enzymatic studies.
Methodology Optimization: Develop and publish a detailed protocol for C-glycosylation reactions

specifically optimized for L-Idose-13C-1, filling the current gap in the literature.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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